Cas no 53250-09-2 (2-(ethylsulfanyl)acetonitrile)

• Product Name: 2-(ethylsulfanyl)acetonitrile
• CAS No: 53250-09-2
• MF: C₄H₇NS
• MW: 101.170079469681
• CID: 3343543
• PubChem ID: 12425695
• Update Time: 2025-04-21

2-(ethylsulfanyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• ACETONITRILE, (ETHYLTHIO)-
• G21237
• AKOS000220341
• EN300-77823
• SCHEMBL6839671
• 2-(ethylsulfanyl)acetonitrile
• 2-ethylsulfanylacetonitrile
• 53250-09-2
• CS-0261238

• Inchi： 1S/C4H7NS/c1-2-6-4-3-5/h2,4H2,1H3
• InChI Key： VWWGZUJJFSTWTN-UHFFFAOYSA-N
• SMILES： S(CC#N)CC

Computed Properties

• Exact Mass: 101.02992040g/mol
• Monoisotopic Mass: 101.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 176.6±23.0 °C at 760 mmHg
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

2-(ethylsulfanyl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles